N-[2-cyclohexyl-1-(pyrimidin-2-yl)ethyl]prop-2-enamide

• IUPAC Name: N-(2-cyclohexyl-1-pyrimidin-2-ylethyl)prop-2-enamide
• InChI: InChI=1S/C15H21N3O/c1-2-14(19)18-13(15-16-9-6-10-17-15)11-12-7-4-3-5-8-12/h2,6,9-10,12-13H,1,3-5,7-8,11H2,(H,18,19)
• InChI Key: REQZUDACIJOABI-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC(CC1CCCCC1)C2=NC=CC=N2
• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol

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